Cas no 94248-93-8 (Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-diethyl-)

• Product Name: Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-diethyl-
• CAS No: 94248-93-8
• MF: C₁₆H₁₇Cl₂NO
• MW: 310.218282461166
• CID: 810830
• PubChem ID: 3024162
• Update Time: 2025-04-19

Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-diethyl-
• 5-chloro-2-(4-chlorophenoxy)-N,N-diethylaniline
• 94248-93-8
• 5-Chloro-2-(4-chlorophenoxy)-N,N-diethylbenzenamine
• DTXSID90241304
• NS00040347
• EINECS 304-369-1
• Benzenamine, 5-chloro-2-(4-chlorophenoxy)-N,N-diethyl-
• 555PXJ3VDV

• Inchi： 1S/C16H17Cl2NO/c1-3-19(4-2)15-11-13(18)7-10-16(15)20-14-8-5-12(17)6-9-14/h5-11H,3-4H2,1-2H3
• InChI Key： NHKAINUQCSTXKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(CC)CC)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 309.06872
• Monoisotopic Mass: 309.06872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6

Experimental Properties

• Density: 1.216
• Boiling Point: 393.9°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.59